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Compound of Interest

Compound Name: L-Alanine-2-13C,15N

Cat. No.: B1611124

This document provides comprehensive safety and logistical guidance for the proper disposal
of L-Alanine-2-13C,15N, a non-hazardous, isotopically labeled amino acid. Adherence to these
procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide is intended for researchers, scientists, and drug development
professionals who handle this substance.

l. Understanding the Compound: Safety and
Properties

L-Alanine-2-13C,15N is a stable, non-radioactive isotopically labeled form of the amino acid L-
Alanine. According to its Safety Data Sheet (SDS), it is not classified as a hazardous
substance.[1] However, standard laboratory safety practices should always be observed during
handling to minimize any potential risks.

Key Safety Information:

o Hazards: Not classified as hazardous. May cause mild irritation to the eyes, skin, or
respiratory tract upon contact or inhalation. Ingestion of large amounts may be harmful.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a lab coat.

o Handling: Handle in a well-ventilated area to avoid dust formation. Practice good industrial
hygiene and wash hands thoroughly after handling.
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container, away
from light and moisture.

Summary of Physical and Chemical Properties:

Property Value

Chemical Formula Cs3H7NO: (isotopically labeled)

Appearance Solid

Solubility in Water 89.1 g/L at 20°C

Stability Stable under recommended storage conditions
Incompatible Materials Strong oxidizing agents

B Carbon oxides, Nitrogen oxides (under fire
Hazardous Decomposition Products N
conditions)

Il. Step-by-Step Disposal Procedures

The disposal of L-Alanine-2-13C,15N should be conducted in accordance with federal, state,
and local environmental regulations. As a non-hazardous substance, the primary consideration
is the proper management of laboratory chemical waste.

Step 1: Waste Identification and Segregation

e Unused Product (Solid): Collect any unused or expired solid L-Alanine-2-13C,15N in a
designated, clearly labeled, and sealed waste container.

o Contaminated Labware (Solid Waste): This includes items such as weigh boats, pipette tips,
and microfuge tubes that have come into direct contact with the solid compound. These
should be collected in a designated solid chemical waste container.

e Agueous Solutions (Liquid Waste): Solutions containing dissolved L-Alanine-2-13C,15N
should be collected in a designated aqueous waste container. Do not pour down the drain
unless permitted by local regulations.
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o Contaminated Sharps: Any sharps (e.g., needles, razor blades) contaminated with L-
Alanine-2-13C,15N must be disposed of in a designated sharps container.

Step 2: Waste Collection and Storage

o Labeling: All waste containers must be clearly labeled with the full chemical name ("L-
Alanine-2-13C,15N") and the appropriate hazard classification (in this case, "non-hazardous
chemical waste").

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. Ensure containers are sealed to prevent spills or leaks.

Step 3: Final Disposal

o Professional Disposal Service: It is recommended to contact a licensed professional waste
disposal company for the final disposal of the collected waste. This ensures that the disposal
is handled in an environmentally responsible and compliant manner.

e Institutional Procedures: Follow your institution's specific guidelines for chemical waste
disposal. The Environmental Health and Safety (EHS) department is the primary resource for

these procedures.

lll. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of L-
Alanine-2-13C,15N waste generated in a laboratory setting.
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Disposal Workflow for L-Alanine-2-13C,15N Waste
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Caption: Decision tree for the proper segregation and disposal of L-Alanine-2-13C,15N waste.

This guide provides a framework for the safe and compliant disposal of L-Alanine-2-13C,15N.

Always consult your institution's specific safety and disposal protocols and the official Safety
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Data Sheet for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1611124?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/l-alanine-2-13c-15n.pdf
https://www.benchchem.com/product/b1611124#l-alanine-2-13c-15n-proper-disposal-procedures
https://www.benchchem.com/product/b1611124#l-alanine-2-13c-15n-proper-disposal-procedures
https://www.benchchem.com/product/b1611124#l-alanine-2-13c-15n-proper-disposal-procedures
https://www.benchchem.com/product/b1611124#l-alanine-2-13c-15n-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1611124?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1611124?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

